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Compound of Interest

Compound Name: 2-Butyl-6-methylphenol

CAS No.: 17269-96-4

Cat. No.: B8589586

Get Quote

CAS No: 2219-82-1 (2-tert-Butyl-6-methylphenol) Hazard Classification: Skin Corr.[1][2][3] 1B

(Causes severe burns), Eye Dam. 1, Aquatic Chronic 2.[2]

Part 1: Executive Hazard Analysis (The "Why")
As a Senior Application Scientist, I often see researchers underestimate alkyl-substituted

phenols. While the tert-butyl group adds steric bulk, reducing volatility compared to pure

phenol, it does not negate the corrosive potential of the hydroxyl group.[2]

2-Butyl-6-methylphenol (melting point ~24–27°C) exists at the thermodynamic border

between solid and liquid.[1][2] This phase instability creates a unique risk profile: you may

encounter it as a crystalline solid that dusts, or a supercooled liquid that splashes.[2]

The Mechanism of Injury: Like other phenols, this compound is a protein denaturant.[2] It does

not merely "burn" via acidity; it penetrates the stratum corneum, disrupts cellular proteins, and

causes necrosis.[2] The local anesthetic effect of phenols can sometimes delay the sensation

of pain, leading to prolonged exposure before the victim realizes they have been contaminated.

[2]
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Part 2: The Barrier Strategy (PPE Selection)[3]
Do not rely on generic "lab safety" rules. For Corrosive 1B phenols, your PPE must be a

validated system.[2]

1. Hand Protection: The "Time-to-Breakthrough" Reality
Standard thin nitrile gloves (4 mil) are insufficient for prolonged contact with phenols.[2]

Phenolic compounds can swell and permeate nitrile rubber.[2]

Glove Material Thickness
Est. Breakthrough
Time

Usage
Recommendation

Silver Shield / 4H

(Laminate)
~2.7 mil > 480 min

Mandatory for spill

cleanup or immersion.

[2]

Neoprene / Butyl

Rubber
> 15 mil > 240 min

Recommended for

handling large liquid

volumes.[2]

Double Nitrile (High

Grade)
5 mil (x2) < 15 min (Splash only)

Acceptable only for

weighing small solids.

[2] Change

immediately upon

splash.

Latex N/A DO NOT USE
Permeable and

degrades rapidly.[2]

Scientist’s Note: If you are performing complex synthesis where dexterity is required, wear

Silver Shield laminate gloves as a liner, with Nitrile gloves on top for grip.[2] This provides

chemical impermeability and tactile control.[2]
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2. Respiratory & Eye Defense[2][4]
Eyes: Safety glasses are inadequate.[2] You must wear Chemical Splash Goggles (indirect

venting).[2] If handling >100g or heating the substance, add a Face Shield to protect the

neck and chin from corrosive splashes.[2]

Lungs: At room temperature, vapor pressure is low.[2] However, if the solid is dusty or the

liquid is heated, use a Half-mask respirator with P100/OV (Organic Vapor) cartridges.[2]

Part 3: Operational Protocol & Workflow
This protocol treats the substance as a "Phase-Shifting Corrosive."[2]

Experimental Workflow Diagram
The following logic flow dictates your safety actions based on the physical state of the reagent.
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Start: Risk Assessment

Check Physical State
(T_melt ~24°C)

State: Solid/Crystalline State: Liquid/Melted

PPE: Double Nitrile + 
Goggles + Fume Hood

PPE: Silver Shield Liner +
Face Shield + Apron

Action: Anti-static Weighing
(Avoid Dust)

Action: Positive Displacement
(Viscous Liquid)

Decontamination:
Wipe surfaces with Ethanol/PEG

Disposal: Solid/Liquid
Hazardous Waste

Click to download full resolution via product page

Figure 1: Decision matrix for handling 2-Butyl-6-methylphenol based on physical state.

Step-by-Step Handling Procedures
A. Handling the Solid (Weighing)

Engineering Control: Work strictly inside a chemical fume hood.
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Static Control: Use an anti-static gun or ionizer if the crystals are flighty.[2] Phenolic dust on

the skin is just as corrosive as the liquid.[2]

Transfer: Use a disposable spatula.[2] Do not reuse spatulas to prevent cross-contamination

of the bulk container.[2]

B. Handling the Liquid (Melting & Pipetting)[2]

Melting: If the material has solidified in the bottle, place the container in a warm water bath

(<40°C). Do not use a heat gun (risk of hotspots and pressure buildup).[2]

Pipetting: The liquid may be viscous.[2] Use a positive displacement pipette to ensure

accuracy and prevent dripping.[2]

Drip Management: Place an absorbent pad (benchkote) specifically under your working area.

[2] Change it immediately if a drop falls.[2]

Part 4: Emergency Response & Disposal[3]
The "PEG" Protocol (Verification Required) While water is the universal solvent for

decontamination, standard phenol safety protocols often utilize Polyethylene Glycol 300 or 400

(PEG) mixed with ethanol for skin decontamination, as phenols have limited solubility in water

and can be "driven" deeper into the skin by water alone.[2]

Immediate Action: If available, swab the skin with PEG 300/Ethanol.[2]

Secondary Action: Rinse with copious amounts of water for at least 15 minutes.[2]

Medical: Seek evaluation immediately.[2][5] Report the chemical as a "Corrosive Alkyl

Phenol."[2]

Disposal Plan

Segregation: Do not mix with oxidizing agents (e.g., nitric acid) in the waste stream; this can

cause exothermic reactions.[2]

Container: Collect in a dedicated "Organic Toxic/Corrosive" waste container.
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Labeling: Clearly mark the waste tag with "Phenolic Derivative - Corrosive."[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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